Cas no 4459-18-1 (1,1,1,3,3,3-hexafluoro-2-iodo-2-(trifluoromethyl)propane)

• Product Name: 1,1,1,3,3,3-hexafluoro-2-iodo-2-(trifluoromethyl)propane
• CAS No: 4459-18-1
• MF: C₄F₉I
• MW: 345.932905197144
• CID: 1516248
• PubChem ID: 138259
• Update Time: 2025-06-11

1,1,1,3,3,3-hexafluoro-2-iodo-2-(trifluoromethyl)propane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,3,3-hexafluoro-2-iodo-2-(trifluoromethyl)propane
• Perfluoro(2-iodo-2-methylpropane)
• nonafluoro-t-butyl iodide
• AC1L3CF4
• iodoperfluoro-tert-butane
• nonafluoro-tert-butyl iodide
• 1,1,1,3,3,3-hexafluoro-2-iodo-2-trifluoromethyl-propane
• Iodononafluoro-t-butane
• perfluoro-tert-butyl iodide
• CTK8E9261
• SCHEMBL1921501
• AKOS016015301
• Perfluoro-t-butyliodide
• CI(CF3)3
• NS00011169
• DTXSID00196230
• 4459-18-1
• Tris(trifluoromethyl)methyl iodide
• perfluoro-t-butyl iodide

• Inchi： 1S/C4F9I/c5-2(6,7)1(14,3(8,9)10)4(11,12)13
• InChI Key： WIKBZUXHNPONPP-UHFFFAOYSA-N
• SMILES： IC(C(F)(F)F)(C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 345.89000
• Monoisotopic Mass: 345.89010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Colorless or light yellow solid
• Density: 2.1157 (estimate)
• Melting Point: 60 °C
• Boiling Point: 61
• PSA: 0.00000
• LogP: 3.84710
• Solubility: Not determined

1,1,1,3,3,3-hexafluoro-2-iodo-2-(trifluoromethyl)propane Security Information

• Hazard Statement： Toxic
• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT, TOXIC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides

Additional information on 1,1,1,3,3,3-hexafluoro-2-iodo-2-(trifluoromethyl)propane

Comprehensive Guide to 1,1,1,3,3,3-Hexafluoro-2-iodo-2-(trifluoromethyl)propane (CAS No. 4459-18-1)

1,1,1,3,3,3-Hexafluoro-2-iodo-2-(trifluoromethyl)propane (CAS No. 4459-18-1) is a highly specialized fluorinated organic compound with unique chemical properties. This compound, often referred to by its systematic name or CAS number, is widely studied in advanced chemical research due to its hexafluoro and trifluoromethyl functional groups. Its molecular structure, featuring multiple fluorine atoms and an iodine substituent, makes it a valuable intermediate in synthetic chemistry, particularly in the development of fluorinated polymers and specialty materials.

The compound's thermal stability and chemical inertness have garnered significant attention in industries such as electronics, aerospace, and pharmaceuticals. Researchers are increasingly exploring its potential in high-performance coatings and dielectric materials, where its low surface energy and resistance to degradation are critical. Recent trends in green chemistry and sustainable materials have also highlighted the role of fluorinated compounds like 4459-18-1 in reducing environmental impact while maintaining performance.

One of the most frequently asked questions about 1,1,1,3,3,3-Hexafluoro-2-iodo-2-(trifluoromethyl)propane is its synthesis and purification methods. The compound is typically prepared through halogen exchange reactions or electrophilic fluorination, with careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its structure and confirming its identity.

In the context of material science, this compound is often compared to other perfluorinated compounds due to its exceptional hydrophobicity and oleophobicity. These properties make it a candidate for applications in water-repellent coatings and anti-fouling surfaces, which are highly sought after in marine and biomedical industries. Additionally, its compatibility with nanotechnology opens doors for innovations in nano-coatings and composite materials.

The safety profile of CAS No. 4459-18-1 is another area of interest for researchers and industrial users. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended due to its volatile nature and potential reactivity with strong reducing agents. Storage conditions, such as cool, dry environments and inert atmospheres, are crucial to maintaining its stability over time.

From an environmental perspective, the biodegradability and eco-toxicity of fluorinated compounds like 1,1,1,3,3,3-Hexafluoro-2-iodo-2-(trifluoromethyl)propane are under scrutiny. Advances in green synthesis and waste minimization techniques are being explored to address these concerns. Researchers are also investigating alternative fluorination methods that reduce the environmental footprint while retaining the desired chemical properties.

In summary, 1,1,1,3,3,3-Hexafluoro-2-iodo-2-(trifluoromethyl)propane (CAS No. 4459-18-1) is a versatile compound with broad applications in cutting-edge technologies. Its unique combination of fluorine-rich structure and iodine functionality makes it a valuable tool for chemists and material scientists. As industries continue to demand high-performance materials with minimal environmental impact, this compound is poised to play a pivotal role in future innovations.